Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

comparative analysis CrF3 hydrate forms

trihydrate pentahydrate

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 123333-98-2
Cat. No.: S1492756

Compound Focus: Chromium(lll) fluoride hydrate

Get Quote

Comparative Data: CrFs Trihydrate vs. Pentahydrate

The table below summarizes the fundamental structural properties of the two hydrates based on crystal

structure studies [1] [2].

Property

Chromium(lll) Fluoride Trihydrate
(CrF3-3H20)

Chromium(lll) Fluoride Pentahydrate
(CrF3-5H20)

Chemical Formula

Appearance

Crystal System

Space Group

Unit Cell
Parameters

Z (Molecules/Unit
Cell)

CrFs-3H20

Green compound [1]
Rhombohedral [1] [2]
R3m [2]

ar = 5.668(4) A, ag = 112.5(1)° [1]
[2]

1[1] 2]

CrFs-5H20
Green compound [1]
Orthorhombic [1] [2]
Pbcn [1] [2]

a=10.396(5) A, b = 8.060(5) A, ¢ =
7.965(4) A [1] [2]

4[1]2]

© 2026 Smolecule. All rights reserved.

1/5

Tech Support


https://www.smolecule.com/products/s1492756?utm_src=pdf-body
https://www.smolecule.com/products/s1492756?utm_src=pdf-interest
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.smolecule.com/products/s1492756?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Chromium(lll) Fluoride Trihydrate Chromium(lll) Fluoride Pentahydrate
Property

(CrF3-3H20) (CrF3-5H20)
Molecular Unit Octahedral Cr[F3(H,0)3] [1] Octahedral Cr[F3(H,0)3] [1]
Hydrogen Bonding Extensive [1] Extensive [1]

Synthesis and Analytical Methods

Preparation of Chromium(lll) Fluoride Hydrates

A common synthesis method involves the reaction of chromium(III) oxide with hydrofluoric acid [3]: Cr203
+ 6 HF + 9 H20 - 2 [Cr(H20)s]F3

The specific hydrate form obtained (e.g., violet hexahydrate or green trihydrate) can depend on the reaction
conditions and subsequent thermal treatment. The pentahydrate and trihydrate are both composed of the
same Cr[F3(H20)3] octahedral molecules but differ in their long-range crystal packing [1]. The thermal
decomposition of the nonahydrate proceeds through stages, first forming a violet hexahydrate before

decomposing to the green trihydrate [1].

Key Experimental Techniques for Characterization

e X-ray Diffraction (XRD):

o Purpose: This is the primary technique for determining the crystal structure, phase
identification, and differentiating between crystalline forms (polymorphs) [4] [5].

o Protocol: For powder samples, the material is typically ground into a fine powder and
compressed into a pellet. The pellet is mounted on a sample holder and exposed to a
monochromatic X-ray beam (e.g., Cu-Ka). The diffraction pattern is collected by measuring the
intensity of scattered X-rays as a function of the angle 26 [5]. The unique diffraction patterns
(peak positions and intensities) are like fingerprints for the trihydrate and pentahydrate
structures [1].

¢ Thermal Analysis:
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o Purpose: To study the thermal stability and decomposition pathway of the hydrates, identifying
the temperatures at which they lose water molecules and transform into other hydrate forms or
the anhydrous compound [1].

The following diagram illustrates the typical workflow for synthesizing and characterizing CrF3 hydrates:

(Start: Cr20s3 + HF)

Reaction in Aqueous Solution

:

Precipitation/Crystallization

:

Isolation of Solid Product

(X—ray Diffraction (XRD) (Thermal Analysis) FT-IR Spectroscopa

Click to download full resolution via product page

Information Gaps and Limitations
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A comprehensive comparative guide requires more data than is currently available from the search results.

Critical information that is missing includes:

¢ Solubility Data: Quantitative solubility in water at different temperatures is not provided.
Performance Metrics: Data on stability, reactivity, and catalytic performance for direct comparison.
Detailed Experimental Protocols: Full, step-by-step synthesis procedures for each specific hydrate.
Spectroscopic Data: FT-IR or Raman spectral signatures to distinguish between the hydrates.

Toxicological and Safety Data: Detailed information for risk assessment in drug development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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